BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Allyloxypropionic Acid: A Technical Overview
of its Physicochemical Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxypropionic acid (CAS No. 22577-15-7) is a carboxylic acid derivative with potential
applications in various fields of chemical synthesis and material science.[1] Its structure,
featuring both a carboxylic acid group and an allyl ether, makes it a versatile building block for
the synthesis of more complex molecules and polymers. This document provides a
comprehensive overview of the known physicochemical properties of 3-Allyloxypropionic
Acid, detailed experimental protocols for its synthesis and characterization, and graphical
representations of key experimental workflows.

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Allyloxypropionic
Acid. It is important to note that while some properties have been experimentally determined,
others are based on computational models and should be considered as estimates.
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Property Value Source(s)
3-(prop-2-en-1-yloxy)propanoic
IUPAC Name (.p P yioxy)prop PubChem[1]
acid
Molecular Formula CeH1003 PubChem[1]
Molecular Weight 130.14 g/mol PubChem[1]
Physical Form Solid Sigma-Aldrich[2]
Melting Point Data not available
Boiling Point Data not available
Approximately 4.5 - 5.0 (based
on similar short-chain
pKa (Predicted) carboxylic acids like 3- Wikipedia[3]
Hydroxypropionic acid with a
pKa of 4.9)
XLogP3-AA (Computed) 0.2 PubChem[1]
Topological Polar Surface Area
46.5 A2 PubChem[1]
(Computed)
Data not available; expected to
have some solubility in water
Solubility and be soluble in organic

solvents like ethanol and
diethyl ether.

Spectral Information

e Mass Spectrometry (GC-MS): A mass spectrum is available in the NIST Mass Spectrometry

Data Center.[1]

o Infrared (IR) Spectroscopy: An FTIR spectrum, obtained from a neat sample using a capillary

cell, is available on SpectraBase.[1]
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» NMR Spectroscopy: Specific experimental *H and 3C NMR data for 3-Allyloxypropionic
Acid are not readily available in public databases. However, based on the structure and data
for analogous compounds like propanoic acid, the following characteristic signals can be
predicted:

o H NMR: Signals corresponding to the allyl group protons (vinyl and methylene adjacent to
the oxygen), the two methylene groups of the propionic acid backbone, and a broad
singlet for the carboxylic acid proton.

o 183C NMR: Resonances for the carbonyl carbon, the two carbons of the allyl double bond,
and the three methylene carbons.[4][5]

Experimental Protocols

Synthesis of 3-Allyloxypropionic Acid via Michael
Addition

A plausible synthetic route to 3-Allyloxypropionic Acid is the Michael addition of allyl alcohol
to acrylic acid. This reaction is typically catalyzed by a base.

Materials:

Acrylic acid

« Allyl alcohol

e Asuitable base catalyst (e.g., sodium hydroxide, potassium carbonate)

e An appropriate solvent (e.qg., tetrahydrofuran (THF) or the reaction can be run neat)
e Hydrochloric acid (for neutralization)

o Ethyl acetate (for extraction)

e Brine

e Anhydrous magnesium sulfate
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine
acrylic acid and a molar excess of allyl alcohol.

¢ Add a catalytic amount of the base to the mixture.

o Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).

e Once the reaction is complete, cool the mixture to room temperature.
» Neutralize the mixture with a dilute solution of hydrochloric acid.
o Extract the product into an organic solvent such as ethyl acetate.

» Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

o Purify the crude 3-Allyloxypropionic Acid by vacuum distillation or column
chromatography.
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Synthesis Workflow for 3-Allyloxypropionic Acid
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Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) can be determined by potentiometric titration, which

involves monitoring the pH of a solution of the acid as a titrant (a strong base) is added.

Materials:

3-Allyloxypropionic Acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter with a combination electrode

Buret

Magnetic stirrer and stir bar

Procedure:

Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Accurately weigh a sample of 3-Allyloxypropionic Acid and dissolve it in a known volume
of deionized water to create a solution of known concentration.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.
Fill a buret with the standardized NaOH solution.

Record the initial pH of the acid solution.

Add the NaOH solution in small, precise increments (e.g., 0.1-0.2 mL).

After each addition, allow the pH to stabilize and record the pH and the total volume of titrant
added.

Continue the titration past the equivalence point, where a sharp change in pH is observed.
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¢ Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence
point (the point where half of the acid has been neutralized).
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Workflow for pKa Determination by Potentiometric Titration

Determination of Aqueous Solubility by the Shake-Flask
Method

The shake-flask method is a standard technique for determining the equilibrium solubility of a
compound in a specific solvent.

Materials:

3-Allyloxypropionic Acid

Aqueous buffer of desired pH

Shaker or agitator in a temperature-controlled environment

Centrifuge or filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

e Add an excess amount of solid 3-Allyloxypropionic Acid to a known volume of the aqueous
buffer in a sealed flask.

o Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached. The presence of undissolved solid should be visible.

 After equilibration, cease agitation and allow the solid to settle.

o Carefully separate the saturated solution from the excess solid by centrifugation or filtration.
Ensure that no solid particles are carried over.

¢ Analyze the concentration of 3-Allyloxypropionic Acid in the clear, saturated solution using
a pre-calibrated analytical method.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body-img#3-allyloxypropionic-acid-a-technical-overview-of-its-physicochemical-properties
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-overview-of-its-physicochemical-properties
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-overview-of-its-physicochemical-properties
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-overview-of-its-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* The determined concentration represents the equilibrium solubility of the compound under
the specified conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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